Cas no 5350-81-2 (Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester)

Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester structure
5350-81-2 structure
Product Name:Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester
CAS No:5350-81-2
MF:C18H20O2
MW:268.350205421448
CID:383068
PubChem ID:219154
Update Time:2025-04-19

Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-phenyl-, 1,1-dimethylethyl ester
    • tert-butyl 2,2-diphenylacetate
    • 2-methyl-2-propyl diphenylacetate
    • AC1L565J
    • AC1Q5XJH
    • AR-1L6063
    • CTK4J8270
    • diphenyl-acetic acid tert-butyl ester
    • Diphenylessiggsaeure-tert-butylester
    • Diphenyl-essigsaeure-tert-butylester
    • NSC68
    • SureCN7043298
    • tert-butyl diphenylacetate
    • DIPHENYLACETIC ACID, TERT-BUTYL ESTER
    • 5350-81-2
    • NSC-68
    • DTXSID80276948
    • SCHEMBL7043298
    • Inchi: 1S/C18H20O2/c1-18(2,3)20-17(19)16(14-10-6-4-7-11-14)15-12-8-5-9-13-15/h4-13,16H,1-3H3
    • InChI Key: HPPHTROHWKIVFA-UHFFFAOYSA-N
    • SMILES: O(C(C(C1C=CC=CC=1)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 268.1464
  • Monoisotopic Mass: 268.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 286
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd